Cas no 2703768-15-2 (2-(2,6-dioxopiperidin-3-yl)-5-{2-(morpholin-2-yl)ethylamino}-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2,6-dioxopiperidin-3-yl)-5-{2-(morpholin-2-yl)ethylamino}-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703768-15-2
• MF: C₁₉H₂₂N₄O₅
• MW: 386.401784420013
• CID: 5615353
• PubChem ID: 165946374
• Update Time: 2025-10-29

2-(2,6-dioxopiperidin-3-yl)-5-{2-(morpholin-2-yl)ethylamino}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dioxopiperidin-3-yl)-5-{[2-(morpholin-2-yl)ethyl]amino}-2,3-dihydro-1H-isoindole-1,3-dione
• 2703768-15-2
• EN300-33369785
• 2-(2,6-dioxopiperidin-3-yl)-5-{2-(morpholin-2-yl)ethylamino}-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C19H22N4O5/c24-16-4-3-15(17(25)22-16)23-18(26)13-2-1-11(9-14(13)19(23)27)21-6-5-12-10-20-7-8-28-12/h1-2,9,12,15,20-21H,3-8,10H2,(H,22,24,25)
• InChI Key： NNSIKWGELNVLBX-UHFFFAOYSA-N
• SMILES： O1CCNCC1CCNC1C=CC2C(N(C(C=2C=1)=O)C1C(NC(CC1)=O)=O)=O

Computed Properties

• Exact Mass: 386.15901982g/mol
• Monoisotopic Mass: 386.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 117Ų

Additional information on 2-(2,6-dioxopiperidin-3-yl)-5-{2-(morpholin-2-yl)ethylamino}-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 2-(2,6-dioxopiperidin-3-yl)-5-{2-(morpholin-2-yl)ethylamino}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703768-15-2)

2-(2,6-dioxopiperidin-3-yl)-5-{2-(morpholin-2-yl)ethylamino}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703768-15-2) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and biological activities. The presence of dioxopiperidine, morpholine, and isoindole moieties in its molecular structure imparts a high degree of structural complexity, making it a promising candidate for further exploration in drug discovery and development.

The dioxopiperidine moiety is particularly noteworthy due to its ability to interact with biological targets in a manner that is distinct from simpler heterocyclic systems. This structural feature has been leveraged in the design of various bioactive molecules, where the rigid bicyclic system provides stability while the oxygen atoms introduce polar interactions with biological partners. In contrast, the morpholine group contributes to the compound's solubility and metabolic stability, which are critical factors in pharmaceutical development. The combination of these features makes 2-(2,6-dioxopiperidin-3-yl)-5-{2-(morpholin-2-yl)ethylamino}-2,3-dihydro-1H-isoindole-1,3-dione a versatile scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with potential biological targets. Studies have suggested that the dioxopiperidine ring may engage in hydrogen bonding with specific residues in protein binding pockets, while the morpholine moiety could stabilize interactions through its lone pair electrons. These insights have guided the optimization of analogs designed to enhance potency and selectivity. Furthermore, the isoindole core has been identified as a key pharmacophore in several bioactive molecules, contributing to their ability to modulate biological pathways.

The synthesis of 2-(2,6-dioxopiperidin-3-yl)-5-{2-(morpholin-2-yl)ethylamino}-2,3-dihydro-1H-isoindole-1,3-dione presents a challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as transition-metal-catalyzed coupling reactions and intramolecular cyclizations have been employed to streamline the synthetic route. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at multiple sites within the molecule. These advancements have not only improved yield but also enhanced scalability for potential industrial applications.

In terms of biological activity, preliminary studies on CAS No. 2703768-15-2 have revealed promising results in several therapeutic areas. The compound has shown potential as an inhibitor of enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with receptor proteins has been explored for applications in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The multifaceted biological activities suggest that this molecule could serve as a lead compound for further drug development efforts.

The pharmacokinetic properties of CAS No. 2703768-15-2 are also of considerable interest. Preliminary data indicate that the compound exhibits good oral bioavailability and moderate metabolic stability in vivo. These characteristics are essential for ensuring that the drug reaches its target site at effective concentrations while minimizing rapid degradation by metabolic enzymes. Further studies are underway to optimize these properties through structural modifications aimed at enhancing pharmacokinetic profiles.

The role of computational tools in understanding the behavior of complex molecules like CAS No. 2703768-15-2 cannot be overstated. Molecular dynamics simulations have been employed to study the conformational dynamics of the compound in solution and upon binding to biological targets. These simulations provide valuable insights into how the molecule interacts with its environment at an atomic level, guiding rational design modifications to improve binding affinity and reduce off-target effects.

Future directions for research on this compound include exploring its potential as an antitumor agent and investigating its mechanism of action in greater detail. Preclinical studies are planned to evaluate its efficacy and safety profiles in animal models before moving into human clinical trials. Collaborations between academic researchers and pharmaceutical companies are anticipated to accelerate these efforts and bring this promising molecule closer to clinical application.

The development of novel therapeutic agents relies heavily on access to high-quality starting materials and intermediates. Suppliers specializing in fine chemicals play a crucial role in providing researchers with compounds like CAS No. 2703768-15-2 for their studies. Ensuring purity and consistency is paramount when working with complex molecules used in drug discovery programs; thus， suppliers must adhere stringent quality control measures throughout their manufacturing processes.